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Compound of Interest |

Compound Name: Fluxapyroxad-N-desmethyl!
CAS No.: 2056235-52-8
Cat. No.: B1436393
. J

Document Control:
e Subject: Fluxapyroxad-N-desmethyl (Metabolite M700F008)[1][2]
o CAS Registry Number: 2056235-52-8 (Metabolite specific) / 907204-31-3 (Parent)[1][2]

» Hazard Class: Aquatic Toxicity (Acute 1, Chronic 1), Carcinogen (Suspected)[1][2]

Executive Summary & Scientific Context

Fluxapyroxad-N-desmethyl is the primary Phase | metabolite of Fluxapyroxad, a succinate
dehydrogenase inhibitor (SDHI) fungicide.[2] As a Senior Application Scientist, | must
emphasize that while many researchers focus on the parent compound, this metabolite retains
significant biological activity and environmental persistence.[2]

The Disposal Imperative: Unlike labile organic reagents, Fluxapyroxad-N-desmethyl
possesses a pyrazole-carboxamide scaffold halogenated with both fluorine and chlorine.[1][2]
This structure confers exceptional stability against hydrolysis and photolysis. Standard
autoclaving is ineffective and may volatilize toxic byproducts.

Critical Directive: This compound must be managed as Halogenated Organic Waste. Improper
disposal (drain pouring or low-temperature incineration) risks the formation of
fluorinated/chlorinated dioxins and long-term aquatic contamination.
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Physicochemical Properties Relevant to Disposal[4]

To understand why we dispose of it this way, we must look at the data.[2] The high logP
indicates lipophilicity, meaning residues will adsorb strongly to plastic containers and aquatic
sediments.[2]

Property Value (Approx.) Disposal Implication

Do not attempt to dilute and
Water Solubility Low (<4 mg/L) flush; it will precipitate and

persist in traps.[1]

High affinity for organic matter;
Partition Coeff. (logP) ~3.0-3.1 requires solvent rinsing of

containers.[1]

Mandatory: Segregation into
) ) halogenated waste streams to
Halogen Content Fluorine, Chlorine o
prevent incinerator

corrosion/dioxins.[1][2]

Requires high-temperature
Thermal Stability High (> 500°C) incineration (> 1100°C) with

scrubber systems.[1]

Safety & Handling Protocols (PPE)

Before initiating disposal, ensure the following barrier protection is in place. This compound is a
suspected carcinogen and reproductive toxin.

¢ Respiratory: N95/P2 minimum; P3/P100 respirator recommended if handling dry powder
outside a fume hood.

e Dermal: Nitrile gloves (Double gloving recommended: 0.11mm minimum thickness).
o Ocular: Chemical splash goggles (Safety glasses are insufficient for liquid waste handling).

» Engineering Controls: All transfers must occur within a certified Class 1l Biological Safety
Cabinet or Chemical Fume Hood.
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Step-by-Step Disposal Workflow

This protocol ensures compliance with RCRA (USA) and EWC (EU) standards for halogenated
pesticide residues.

Phase 1: Segregation & Characterization

Do not mix with non-halogenated solvents.

« |dentify the waste stream.[3] If the metabolite is dissolved in DMSO, Methanol, or
Acetonitrile, the entire solution is now Halogenated Solvent Waste.[2]

« |f the metabolite is in solid form (powder/crystals), it is Solid Toxic Waste.

Phase 2: Containerization

o Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid LDPE as
lipophilic residues can diffuse into the plastic matrix over time.

e Rinsing: When disposing of empty stock vials, triple-rinse with a compatible solvent (e.qg.,
acetone).[2] Add the rinsate to the Liquid Halogenated Waste container, not the drain.

Phase 3: Labeling

Labeling must be explicit to prevent downstream accidents.
e Primary Tag: "Hazardous Waste - Halogenated Organic"[1][2]
o Constituents: "Fluxapyroxad-N-desmethyl, Acetonitrile (if applicable)”

» Hazard Checkboxes: [x] Toxic [x] Carcinogen [x] Environmental Hazard[1][2]

Phase 4: Final Destruction

Transfer to your facility's EHS department for off-site disposal. The required method is High-
Temperature Incineration with flue gas scrubbing.

 Why? The fluorine atoms require specific scrubbing (calcium oxide injection) to prevent the
release of hydrofluoric acid (HF) gas into the atmosphere.
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Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for disposing of Fluxapyroxad-N-
desmethyl.
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Waste Generation:
Fluxapyroxad-N-desmethyl

Physical State?

. Contaminated Debris - .
Solid / Powder (Gloves, Weigh Boats) Liquid / Solution

N

Pack in HDPE/Glass

2
Label: Toxic Solid Organic Solvent Type

Non-Halogenated Solvent
(DMSO, MeOH, Water)

Halogenated Solvent

Ti F/CI
(DCM, Chloroform) race FIC

CRITICAL STEP:
Classify as HALOGENATED Waste

(Due to solute F/CI content)

Pack in Safety Carboy
Label: Halogenated Solvent Waste

High-Temp Incineration

(>1100°C with Scrubber)

Click to download full resolution via product page
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Caption: Decision matrix for segregating Fluxapyroxad-N-desmethyl waste streams. Note
that even non-halogenated solvents become "halogenated waste" when this compound is
added.[2]

Emergency Spill Management

In the event of a spill outside the fume hood:

o Evacuate & Ventilate: Clear the immediate area.[4]

o PPE Up: Don double nitrile gloves, goggles, and a respirator.[2]

o Containment (Liquid): Do not use water. Cover with an inert absorbent (Vermiculite or Sand).

o Expert Tip: Avoid combustible absorbents like sawdust, as the fluorine content can react
unpredictably under fire conditions.[2]

o Containment (Solid): Cover with a damp paper towel (dampened with water/surfactant) to
prevent dust generation, then carefully scoop up.[2]

o Clean Up: Wash the surface with a 5% detergent solution, followed by water. Collect all
cleaning materials into the Hazardous Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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